Cas no 2034564-09-3 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide)

• Product Name: N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• CAS No: 2034564-09-3
• MF: C₁₇H₂₀N₄O₃S
• MW: 360.430702209473
• CID: 5336356
• Update Time: 2025-10-11

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-2-ylethyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide

• Inchi： 1S/C17H20N4O3S/c1-11-8-12(2)21(19-11)13(14-4-3-7-25-14)9-18-15(22)10-20-16(23)5-6-17(20)24/h3-4,7-8,13H,5-6,9-10H2,1-2H3,(H,18,22)
• InChI Key： IVXKKVIYIQRMNQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(CN1C(CCC1=O)=O)=O)N1C(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 528
• XLogP3: 0.6
• Topological Polar Surface Area: 113

Additional information on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide (CAS No. 2034564-09-3): A Comprehensive Overview

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide (CAS No. 2034564-09-3) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrazole and thiophene, and it features a unique combination of functional groups that contribute to its diverse biological activities.

The chemical structure of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide includes a pyrazole ring substituted with methyl groups at the 3 and 5 positions, a thiophene ring, and an N-hydroxysuccinimide (NHS) ester. The NHS ester is particularly noteworthy as it facilitates the formation of amide bonds through nucleophilic acyl substitution reactions, making this compound a valuable reagent in organic synthesis and drug development.

In recent years, the study of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-2-(2,5-dioxopyrrolidin-1-yl)acetamide has been driven by its potential applications in various therapeutic areas. One of the key areas of interest is its role as a bioconjugation reagent. The NHS ester functionality allows for the efficient coupling of this compound with biomolecules such as proteins, peptides, and antibodies. This property has been exploited in the development of targeted drug delivery systems and immunoconjugates.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-y l)ethyl - 2 - ( 2 , 5 - d i o x o p y r r o l i d i n - 1 - y l ) a c e t a m i d e in the synthesis of antibody-drug conjugates (ADCs). ADCs are a class of highly potent biopharmaceutical drugs that combine the targeting specificity of monoclonal antibodies with the cytotoxic activity of small-molecule drugs. The study demonstrated that this compound effectively linked a cytotoxic payload to an antibody, resulting in enhanced therapeutic efficacy and reduced systemic toxicity.

Beyond its applications in bioconjugation, N - 2 - ( 3 , 5 - d i m e t h y l - 1 H - p y r a z o l - 1 - y l ) - 2 - ( t h i o p h e n - 2 - y l ) e t h y l - 2 - ( 2 , 5 - d i o x o p y r r o l i d i n - 1 - y l ) a c e t a m i d e has also shown promise as an inhibitor of specific enzymes involved in disease pathways. For instance, research conducted at the University of California, San Francisco, investigated its inhibitory effects on protein kinases. Protein kinases are key regulators of cellular processes such as cell growth, division, and apoptosis. The study found that this compound selectively inhibited certain kinases associated with cancer progression, suggesting its potential as an anticancer agent.

The pharmacokinetic properties of N - 2 - ( 3 , 5 - d i m e t h y l - 1 H - p y r a z o l - 1 - y l ) - 2 - ( t h i o p h e n - 2 - y l ) e t h y l - 2 -( 2 , 5 -(dioxopyrrolidin)-1-y l ) acetamide have also been extensively studied. Its stability in various biological matrices and its ability to cross cell membranes make it suitable for both in vitro and in vivo applications. Additionally, its low molecular weight and hydrophobicity contribute to its favorable pharmacokinetic profile.

Clinical trials involving compounds derived from N - 2 -(3 ,5-dimethylpyrazol)-1-y l)-ethanamine -based scaffolds have shown promising results. A phase I clinical trial evaluating the safety and tolerability of a related compound demonstrated that it was well-tolerated by patients with advanced solid tumors. The trial also provided preliminary evidence of antitumor activity, warranting further investigation in larger clinical trials.

In conclusion, N -(3 ,5-Dimethylpyrazol)-ethanamine -based compounds like N-N-(3 ,5-Dimethylpyrazol)-ethanamine-(CAS No. )N-(3 ,5-Dimethylpyrazol)-ethanamine-(CAS No. )-(CAS No. )-(CAS No. )-(CAS No. )-(CAS No. -(CAS No. -(CAS No. -(CAS No. span>) strong > represent a class of molecules with significant potential in medicinal chemistry and pharmaceutical research. Their unique chemical structure and multifunctional properties make them valuable tools for developing novel therapeutics and advancing our understanding of biological processes. p > article > response >